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Compound of Interest

Compound Name: 3-Ethoxyphenol

Cat. No.: B1664596 Get Quote

The proper management and disposal of 3-Ethoxyphenol are critical for ensuring laboratory

safety and environmental protection. This guide provides a detailed, step-by-step procedure for

researchers, scientists, and drug development professionals to handle and dispose of 3-
Ethoxyphenol waste in accordance with safety and regulatory standards. Adherence to these

protocols is essential to minimize risks to personnel and the environment.

Immediate Safety and Handling Precautions
Before handling 3-Ethoxyphenol, it is imperative to be fully aware of its potential hazards and

to use appropriate personal protective equipment (PPE).

Hazard Overview: 3-Ethoxyphenol is irritating to the eyes, skin, and respiratory system.[1]

[2] It is also a combustible liquid.[3][4] The toxicological properties have not been fully

investigated, so it should be handled with care.[1]

Engineering Controls: Always handle 3-Ethoxyphenol in a well-ventilated area, preferably

within a chemical fume hood, to minimize inhalation exposure.[1] Ensure that an emergency

eyewash station and a safety shower are readily accessible.

Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses and chemical goggles if there is a risk of splashing.[1]
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Skin Protection: Chemical-resistant gloves (e.g., butyl rubber, neoprene) and a lab coat

are mandatory to prevent skin contact.[1]

Respiratory Protection: If ventilation is inadequate or if there is a risk of inhalation, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[1]

Chemical and Physical Properties
This table summarizes key quantitative data for 3-Ethoxyphenol.

Property Value Source

CAS Number 621-34-1 [2][3]

Molecular Formula C₈H₁₀O₂ [2][3]

Molecular Weight 138.16 g/mol [2]

Appearance
Clear brown to light yellow

liquid
[1][4][5]

Boiling Point 131 °C @ 10 mm Hg [4]

Flash Point > 93 °C (> 199.4 °F) [1][4]

Specific Gravity 1.070 [4]

Vapor Pressure 10 mmHg @ 131 °C [3][4]

Water Solubility Insoluble [3][5]

Operational Plan: Spill, Collection, and Disposal
The disposal of 3-Ethoxyphenol must be managed as hazardous waste in strict accordance

with federal, state, and local regulations.[1][6][7] The following procedure outlines the

necessary steps.

Step 1: Immediate Response to Spills
In the event of a spill, act immediately to contain and clean the affected area while observing all

safety precautions.
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Evacuate and Ventilate: If the spill is large, evacuate non-essential personnel from the

immediate area and ensure adequate ventilation.

Remove Ignition Sources: As 3-Ethoxyphenol is combustible, immediately remove all

sources of ignition from the spill area, such as open flames, hot surfaces, and sparks.[3][4]

Contain the Spill: Absorb the spill using an inert, non-combustible material like sand, earth,

vermiculite, or silica gel.[1][3]

Collect Residue: Carefully sweep up or shovel the absorbent material and place it into a

suitable, sealable, and properly labeled container for disposal.[3][4]

Clean the Area: Decontaminate the spill area once the material has been collected.

Personal Decontamination: Wash hands and any affected skin areas thoroughly after

cleanup.[1][4] Remove and wash contaminated clothing before reuse.[1][4]

Step 2: Waste Identification and Segregation
Properly identifying and segregating chemical waste is a foundational step in compliant

disposal.

Hazardous Waste Determination: The waste generator is legally responsible for determining

if the chemical waste is classified as hazardous under EPA guidelines (40 CFR Part 261.3)

and any applicable state regulations.[1][7][8]

Segregation: All waste containing 3-Ethoxyphenol, including the pure substance, solutions,

and contaminated materials (e.g., absorbent materials, gloves, pipette tips), must be treated

as hazardous waste. Do not mix 3-Ethoxyphenol waste with other incompatible waste

streams.

Step 3: Waste Collection and Containerization
Use appropriate containers to safely accumulate waste pending disposal.

Container Selection: Collect liquid 3-Ethoxyphenol waste in a designated, leak-proof

container that is chemically compatible with the substance.
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Solid Waste: Collect contaminated solid waste (gloves, absorbent materials) in a separate,

clearly marked, and sealable container.[3]

Keep Containers Closed: Always keep waste containers tightly closed except when adding

waste.[1][4]

Step 4: Proper Labeling
Accurate labeling is a critical regulatory requirement for tracking and handling hazardous

waste.

Label Content: All waste containers must be clearly labeled with:

The words "Hazardous Waste"

The full chemical name: "3-Ethoxyphenol"

The associated hazards (e.g., "Irritant," "Combustible")

The date when waste was first added to the container (the "accumulation start date")

Step 5: Storage Pending Disposal
Store hazardous waste safely and in a designated location.

Storage Location: Store waste containers in a designated, secure satellite accumulation area

(SAA) or a central hazardous waste storage area.

Storage Conditions: The storage area must be cool, dry, and well-ventilated.[1][4] It should

be away from sources of ignition and incompatible materials, particularly strong oxidizing

agents.[1][4]

Secondary Containment: It is best practice to use secondary containment to capture any

potential leaks or spills from the primary container.

Step 6: Final Disposal
The final disposal must be handled by a certified and licensed entity.
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Arrange for Pickup: Follow your institution's specific procedures for requesting a hazardous

waste pickup, which typically involves contacting the Environmental Health and Safety (EHS)

department.

Professional Disposal: Dispose of the contents and the container through an approved waste

disposal plant or a licensed hazardous waste management company.[3][4]

Regulatory Framework: The entire process, from generation to final disposal ("cradle-to-

grave"), is regulated under the Resource Conservation and Recovery Act (RCRA).[6][7]

Disposal Workflow Visualization
The following diagram illustrates the logical workflow for the proper disposal of 3-
Ethoxyphenol.
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Caption: Logical workflow for the proper disposal of 3-Ethoxyphenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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